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Compound of Interest

Compound Name: Acetylglycine

Cat. No.: B1664993 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of operational safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

proper disposal of Acetylglycine (also known as N-acetylglycine or aceturic acid), aligning

with standard laboratory safety and regulatory practices.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is imperative to handle Acetylglycine with

appropriate personal protective equipment (PPE). While not classified as a hazardous

substance under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), good laboratory practice dictates caution.[1][2][3]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat. In situations where dust may be generated, respiratory protection

may be necessary.

Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an

eyewash station.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4][5]

Step-by-Step Disposal Protocol
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The disposal of Acetylglycine is primarily managed through a licensed waste disposal service.

The following steps outline the recommended procedure for its disposal, from initial preparation

to final hand-off.

Waste Characterization:

Although generally not considered hazardous waste, waste generators must determine if

any local, state, or federal regulations classify the discarded chemical as hazardous.[4][6]

This is particularly important if the Acetylglycine has been mixed with other substances.

Containerization:

Place surplus and non-recyclable Acetylglycine into a suitable, clearly labeled, and

sealable container for disposal.[2][3][7]

Do not reuse the original containers for other purposes. Dispose of them as you would the

unused product.[3][4]

Spill Management:

In the event of a spill, avoid generating dust.[2][4][7]

Carefully sweep or vacuum the spilled material and place it into a designated, closed

container for disposal.[2][4][7]

Do not allow the product to enter drains or waterways.[4][5][7][8]

Engage a Licensed Waste Disposal Service:

Contact a licensed professional waste disposal company to handle the final disposal of the

material.[3][5]

Provide the waste disposal service with a comprehensive Safety Data Sheet (SDS) for

Acetylglycine.

Documentation:
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Maintain meticulous records of the disposed chemical, including the quantity, date of

disposal, and the waste disposal service used. This documentation is crucial for regulatory

compliance.

Quantitative Data Summary
While extensive quantitative data regarding disposal is not typically provided in Safety Data

Sheets, the physical and chemical properties of Acetylglycine are important for safe handling

and are summarized below.

Property Value

CAS Number 543-24-8

Molecular Formula C4H7NO3

Molecular Weight 117.10 g/mol

Appearance White crystalline powder

Solubility Soluble in water.[6][9]

Hazard Class Not classified as hazardous[1][2][3]

Acetylglycine Disposal Workflow
The logical flow for the proper disposal of Acetylglycine is illustrated in the diagram below.

This workflow emphasizes the decision-making process based on the state of the chemical

(spilled or contained) and the necessary compliance steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1664993?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC102570025&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21887&PLANT=d__ALF
https://www.carlroth.com/medias/SDB-5526-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQyMTV8YXBwbGljYXRpb24vcGRmfGFHSmtMMmcxWmk4NU1UZ3hNekF6TXpjek9EVTBMMU5FUWw4MU5USTJYMDFVWDBWT0xuQmtaZ3xiZDFkZDEzOWJjZmFmNWE3YTUyNDk5ZGY5NzliMzRhYTY4MjgyNTU2Yzg4YjU5NGZlYjk1NjAxZDA5Njk2NmNh
https://sdfine.com/media/catalog/product/attachment/47002MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1394060737_N-AcetylGlycine-CASNO-543-24-8-MSDS.pdf
https://www.benchchem.com/product/b1664993?utm_src=pdf-body
https://www.benchchem.com/product/b1664993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Acetylglycine for Disposal

Is it a spill?

Spill Cleanup:
- Wear appropriate PPE
- Avoid generating dust

- Sweep/vacuum into a container

Yes

Contained Waste:
- Unused or surplus material

No

Properly Containerize & Label

Waste Characterization:
- Consult local, state, and

  federal regulations

Contact Licensed Waste
Disposal Service

Maintain Disposal Records

End: Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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